5-(3-Thienyl)-1h-pyrazole
Overview
Description
“5-(3-Thienyl)-1h-pyrazole” is a compound that contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound, and a thienyl group, which is derived from thiophene . The pyrazole ring is a five-membered ring with three carbon atoms and two nitrogen atoms, while the thienyl group is a five-membered ring containing four carbon atoms and a sulfur atom .
Synthesis Analysis
The synthesis of compounds similar to “5-(3-Thienyl)-1h-pyrazole” often involves reactions such as the Schiff-base condensation . For instance, the compounds 5(2-thienyl)-and 5(3-thienyl)-dipyrromethane have been synthesized and isolated from the acid-catalyzed reaction between thiophenes-carboxaldehyde and pyrrole .Molecular Structure Analysis
The molecular structure of “5-(3-Thienyl)-1h-pyrazole” involves two ortho-substituted pyrrolyl and one thienyl groups . The compounds 5(2-thienyl)-and 5(3-thienyl)-dipyrromethane were crystallized in the monoclinic space group P21/n .Chemical Reactions Analysis
The chemical reactions involving “5-(3-Thienyl)-1h-pyrazole” and similar compounds often involve catalytic protodeboronation . For example, 1, 2, and 3 alkyl boronic esters have been reported to undergo catalytic protodeboronation utilizing a radical approach .properties
IUPAC Name |
5-thiophen-3-yl-1H-pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2S/c1-3-8-9-7(1)6-2-4-10-5-6/h1-5H,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOAGMESLUAMTIP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1C2=CC=NN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60352577 |
Source
|
| Record name | 5-(3-thienyl)-1h-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60352577 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-Thienyl)-1h-pyrazole | |
CAS RN |
19933-25-6 |
Source
|
| Record name | 5-(3-thienyl)-1h-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60352577 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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